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Introduction
2-Bromoestradiol is a synthetic halogenated derivative of the natural estrogen, 17β-estradiol.

It serves as a valuable tool in biomedical research, primarily recognized for its role as an

inhibitor of estrogen 2-hydroxylase, a key enzyme in the metabolic pathway of estrogens.[1]

This inhibition alters the balance of estrogen metabolites, which has implications for studying

the physiological and pathological effects of estrogens, particularly in the context of cancer

research. Furthermore, 2-Bromoestradiol exhibits agonistic properties towards the estrogen

receptor, making it a useful compound for investigating estrogen receptor signaling pathways.

[2]

This document provides detailed application notes, experimental protocols, and safety

procedures for the handling and storage of 2-Bromoestradiol to support its effective and safe

use in a laboratory setting.

Physicochemical and Hazardous Properties
A summary of the key physicochemical and hazardous properties of 2-Bromoestradiol is
presented below. This information is critical for safe handling, storage, and experimental
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Property Value Reference

Chemical Name
2-Bromo-1,3,5(10)-estratriene-

3,17β-diol
[2]

Synonyms

2-Bromo-17β-estradiol, 2-

Bromo-β-estradiol, NSC

105460

[2][3][4]

CAS Number 15833-07-5 [1][2][3][4][5]

Molecular Formula C₁₈H₂₃BrO₂ [1][2][3][4]

Molecular Weight 351.28 g/mol [1][2][3][4]

Appearance Off-white to white solid/powder [2][6]

Melting Point 197-199°C [2]

Solubility
Soluble in DMSO and

Methanol
[2][3]

GHS Hazard Statements

H302: Harmful if

swallowedH312: Harmful in

contact with skinH332: Harmful

if inhaledH350: May cause

cancerH360: May damage

fertility or the unborn child

[5]

GHS Precautionary

Statements

P201: Obtain special

instructions before useP261:

Avoid breathing

dust/fume/gas/mist/vapors/spr

ayP280: Wear protective

gloves/protective clothing/eye

protection/face

protectionP308+P313: IF

exposed or concerned: Get

medical advice/attentionP405:

Store locked upP501: Dispose

of contents/container in

[5][7]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 16 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC2562461/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2562461/
https://academic.oup.com/mend/article/19/4/833/2741274
https://ntp.niehs.nih.gov/sites/default/files/iccvam/methods/endocrine/endodocs/submdoc.pdf
https://www.researchgate.net/figure/A-representation-of-the-classical-and-nonclassical-estrogen-receptor-signaling_fig2_43351710
https://pmc.ncbi.nlm.nih.gov/articles/PMC2562461/
https://academic.oup.com/mend/article/19/4/833/2741274
https://ntp.niehs.nih.gov/sites/default/files/iccvam/methods/endocrine/endodocs/submdoc.pdf
https://www.clinpgx.org/pathway/PA145011118
https://www.researchgate.net/figure/A-representation-of-the-classical-and-nonclassical-estrogen-receptor-signaling_fig2_43351710
https://pmc.ncbi.nlm.nih.gov/articles/PMC2562461/
https://academic.oup.com/mend/article/19/4/833/2741274
https://ntp.niehs.nih.gov/sites/default/files/iccvam/methods/endocrine/endodocs/submdoc.pdf
https://www.researchgate.net/figure/A-representation-of-the-classical-and-nonclassical-estrogen-receptor-signaling_fig2_43351710
https://pmc.ncbi.nlm.nih.gov/articles/PMC2562461/
https://academic.oup.com/mend/article/19/4/833/2741274
https://ntp.niehs.nih.gov/sites/default/files/iccvam/methods/endocrine/endodocs/submdoc.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC2562461/
https://m.youtube.com/watch?v=JsVO3DM0G0M
https://pmc.ncbi.nlm.nih.gov/articles/PMC2562461/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2562461/
https://academic.oup.com/mend/article/19/4/833/2741274
https://www.clinpgx.org/pathway/PA145011118
https://www.clinpgx.org/pathway/PA145011118
https://www.researchgate.net/figure/Genomic-classical-and-non-classical-actions-of-ER-In-classical-genomic-mode-of-action_fig2_51057412
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b116555?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accordance with local

regulations

Safe Handling and Storage Procedures
Due to its hazardous properties, including potential carcinogenicity and reproductive toxicity,

strict safety protocols must be followed when handling 2-Bromoestradiol.[5][8]

Personal Protective Equipment (PPE)
When handling 2-Bromoestradiol, especially in its solid, powdered form, a comprehensive

suite of PPE is mandatory to prevent exposure through inhalation, skin contact, or ingestion.

Gloves: Two pairs of chemotherapy-grade nitrile gloves should be worn.[9][10] Change

gloves frequently, especially if contamination is suspected.

Gown: A disposable, polyethylene-coated polypropylene gown that is resistant to hazardous

drug permeability is required.[9] Standard cloth lab coats are not sufficient.

Eye and Face Protection: Safety goggles and a face shield, or a full-face respirator, must be

worn to protect against splashes and inhalation of airborne particles.[9][11]

Respiratory Protection: When handling the powder outside of a certified chemical fume hood

or biological safety cabinet, a NIOSH-approved respirator is necessary.[5][9]

Additional Protection: Disposable head, hair, and shoe covers should be used to minimize

the risk of contamination.[9][12]

Engineering Controls
Ventilation: All handling of 2-Bromoestradiol powder should be conducted in a certified

chemical fume hood or a Class II biological safety cabinet to minimize inhalation exposure.

[6]

Safety Stations: Ensure that an eyewash station and a safety shower are readily accessible

in the work area.[5]
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Storage
Proper storage is crucial to maintain the stability and integrity of 2-Bromoestradiol.

Temperature: Store the solid compound in the dark at 4°C for long-term storage.[2] For

solutions in solvent, store at -20°C for up to one month or -80°C for up to six months,

preferably under a nitrogen atmosphere.[5]

Light Sensitivity: 2-Bromoestradiol is light-sensitive and should be stored in a light-resistant

container.[2]

Incompatibilities: Avoid storage with strong acids/alkalis and strong oxidizing/reducing

agents.[5]

Security: Due to its hazardous nature, 2-Bromoestradiol should be stored in a locked and

clearly labeled container in a designated area.[5]

Spill and Waste Disposal
Spill Management: In case of a spill, evacuate the area. For small spills of the solid, carefully

sweep up the material, avoiding dust generation, and place it in a sealed container for

disposal.[6] For liquid spills, absorb with an inert material and decontaminate the area with

alcohol.[5]

Disposal: Dispose of 2-Bromoestradiol and any contaminated materials (e.g., gloves,

gowns, labware) as hazardous waste in accordance with all local, state, and federal

regulations.[5][13] Do not dispose of it down the drain.[14]

First Aid Measures
Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

holding the eyelids open. Seek immediate medical attention.[5][6]

Skin Contact: Remove contaminated clothing and wash the affected area thoroughly with

soap and water for at least 15 minutes. Seek immediate medical attention.[5][6]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide artificial respiration.

Seek immediate medical attention.[5][6]
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Ingestion: Do NOT induce vomiting. Wash out the mouth with water and seek immediate

medical attention.[5][6]

Application Notes
2-Bromoestradiol is a versatile tool for studying estrogen action and metabolism. Its primary

applications include:

Inhibition of Estrogen 2-Hydroxylase: 2-Bromoestradiol is a potent competitive inhibitor of

estrogen 2-hydroxylase (CYP1A1/CYP1A2), the enzyme responsible for converting estradiol

to 2-hydroxyestradiol.[1][15] This allows researchers to investigate the role of this specific

metabolic pathway in various physiological and pathological processes.

Estrogen Receptor Agonism: As an analog of estradiol, 2-Bromoestradiol can bind to and

activate estrogen receptors (ERs), making it useful for studying ER-mediated signaling

pathways and gene expression.[2]

Cancer Research: Given the importance of estrogen metabolism and signaling in hormone-

dependent cancers, such as breast cancer, 2-Bromoestradiol is used to probe these

pathways in cancer cell lines like MCF-7.[2]

Experimental Protocols
Preparation of 2-Bromoestradiol Stock Solution
Materials:

2-Bromoestradiol powder

Anhydrous Dimethyl Sulfoxide (DMSO) or 100% Ethanol

Sterile, light-protected microcentrifuge tubes or glass vials

Calibrated analytical balance

Chemical fume hood

Procedure:
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In a chemical fume hood, weigh the desired amount of 2-Bromoestradiol powder using a

calibrated analytical balance.

To prepare a 10 mM stock solution, dissolve 3.51 mg of 2-Bromoestradiol in 1 mL of

anhydrous DMSO or 100% Ethanol.

Vortex thoroughly until the powder is completely dissolved.

Aliquot the stock solution into sterile, light-protected microcentrifuge tubes.

Label the aliquots with the compound name, concentration, date, and your initials.

Store the stock solution at -20°C for short-term storage (up to 1 month) or -80°C for long-

term storage (up to 6 months).[5]

Estrogen 2-Hydroxylase Inhibition Assay
This protocol is adapted from methodologies described for measuring the activity of microsomal

cytochrome P450 enzymes.[12][14]

Materials:

Rat or human liver microsomes

2-Bromoestradiol

[2-³H]Estradiol or [4-¹⁴C]Estradiol (radiolabeled substrate)

NADPH regenerating system (e.g., glucose-6-phosphate, glucose-6-phosphate

dehydrogenase, and NADP+)

Potassium phosphate buffer (pH 7.4)

Scintillation vials and scintillation fluid

Liquid scintillation counter

Organic solvent (e.g., ethyl acetate) for reaction termination
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Procedure:

Preparation of Reagents:

Prepare a working solution of the NADPH regenerating system in potassium phosphate

buffer.

Prepare serial dilutions of 2-Bromoestradiol in the appropriate solvent (e.g., DMSO) to

achieve the desired final concentrations in the assay.

Prepare the radiolabeled estradiol substrate solution.

Incubation:

In a microcentrifuge tube, combine the liver microsomes, potassium phosphate buffer, and

the desired concentration of 2-Bromoestradiol or vehicle control.

Pre-incubate the mixture at 37°C for 5 minutes.

Initiate the reaction by adding the radiolabeled estradiol substrate and the NADPH

regenerating system.

Incubate at 37°C for a predetermined time (e.g., 15-30 minutes), ensuring the reaction

stays within the linear range.

Reaction Termination and Product Extraction:

Stop the reaction by adding a cold organic solvent (e.g., ethyl acetate).

Vortex vigorously to extract the steroids.

Centrifuge to separate the organic and aqueous phases.

Quantification:

Transfer an aliquot of the aqueous phase (containing the ³H₂O product from [2-

³H]Estradiol) to a scintillation vial.
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Add scintillation fluid and measure the radioactivity using a liquid scintillation counter.

Alternatively, if using [4-¹⁴C]Estradiol, the organic phase containing the hydroxylated

products can be analyzed by HPLC with a radiodetector.

Data Analysis:

Calculate the rate of enzyme activity for each concentration of 2-Bromoestradiol.

Determine the IC₅₀ value of 2-Bromoestradiol by plotting the percent inhibition against

the logarithm of the inhibitor concentration.

Kinetic parameters such as the inhibition constant (Ki) can be determined using

Lineweaver-Burk or Dixon plots.

MCF-7 Cell Proliferation Assay
This protocol is a general guideline for assessing the effect of 2-Bromoestradiol on the

proliferation of the estrogen-responsive MCF-7 breast cancer cell line.[4][16][17]

Materials:

MCF-7 cells

Complete growth medium (e.g., DMEM with 10% FBS, penicillin/streptomycin)

Hormone-depleted medium (phenol red-free DMEM with 10% charcoal-stripped FBS)

2-Bromoestradiol

Vehicle control (e.g., DMSO or ethanol)

96-well cell culture plates

Cell proliferation reagent (e.g., MTT, WST-1, or CellTiter-Glo®)

Microplate reader

Procedure:
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Cell Seeding:

Culture MCF-7 cells in complete growth medium until they reach 70-80% confluency.

Wash the cells with PBS and then culture them in hormone-depleted medium for 3-5 days

to synchronize the cells and reduce the effects of endogenous estrogens.

Trypsinize the cells, count them, and seed them into 96-well plates at an appropriate

density (e.g., 2,000-5,000 cells/well).

Allow the cells to attach overnight.

Treatment:

Prepare serial dilutions of 2-Bromoestradiol in hormone-depleted medium.

Remove the medium from the wells and replace it with the medium containing the different

concentrations of 2-Bromoestradiol or the vehicle control.

Incubate the plates for the desired period (e.g., 3-6 days).

Proliferation Assessment:

At the end of the incubation period, add the cell proliferation reagent to each well

according to the manufacturer's instructions.

Incubate for the recommended time.

Measure the absorbance or luminescence using a microplate reader at the appropriate

wavelength.

Data Analysis:

Subtract the background absorbance/luminescence from all readings.

Normalize the data to the vehicle control to determine the relative cell proliferation.
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Plot the relative cell proliferation against the logarithm of the 2-Bromoestradiol
concentration to determine the EC₅₀ value.

Quantitative Data
The following table summarizes the available quantitative data for the biological activity of 2-
Bromoestradiol.

Parameter Value System Reference

Ki (Estrogen 2-

Hydroxylase)

1.6 - 3.7 µM

(apparent)

Male rat liver

microsomes
[18]

Ki/Km (Estrogen 2-

Hydroxylase)
0.28 - 0.48

Male rat liver

microsomes
[1]

Ki/Km (Steroid 16α-

Hydroxylase)
0.26 - 0.49

Male rat liver

microsomes
[1]

Relative Binding

Affinity for ER

0.008% - 0.02% of

Estradiol
Lamb uterine cytosol [8]

IC₅₀ (ER Inactivation) ~20 nM - ~10 µM Lamb uterine cytosol [8]

Visualizations
Estradiol Metabolism Pathway
The following diagram illustrates the metabolic pathway of estradiol, highlighting the role of

estrogen 2-hydroxylase, the target of 2-Bromoestradiol.
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Site of Inhibition

Estradiol (E2)

2-Hydroxyestradiol
CYP1A1/1A2
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4-Hydroxyestradiol

CYP1B1

2-MethoxyestradiolCOMT

Quinones

Oxidation

4-MethoxyestradiolCOMT
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Competitive
Inhibition

Click to download full resolution via product page

Caption: Estradiol metabolism and the inhibitory action of 2-Bromoestradiol.

Experimental Workflow for Estrogen 2-Hydroxylase
Inhibition Assay
This diagram outlines the key steps in the experimental workflow for determining the inhibitory

effect of 2-Bromoestradiol on estrogen 2-hydroxylase activity.
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Caption: Workflow for the estrogen 2-hydroxylase inhibition assay.

Estrogen Receptor Signaling Pathway
The following diagram depicts the classical (genomic) and non-classical (non-genomic)

signaling pathways of the estrogen receptor, which can be activated by 2-Bromoestradiol.
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Caption: Classical and non-classical estrogen receptor signaling pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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